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Compound of Interest

Compound Name: SGC-iMLLT

Cat. No.: B1193507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a standardized operating procedure for the preparation, storage, and

handling of stock solutions of SGC-iMLLT, a potent and selective inhibitor of the YEATS

domain-containing proteins MLLT1 and MLLT3. Adherence to this protocol will ensure solution

integrity and reproducibility in experimental settings.

Introduction
SGC-iMLLT is a chemical probe used in cancer research to investigate the role of MLLT1

(ENL) and MLLT3 (AF9) in gene regulation. It competitively binds to the YEATS domains of

these proteins, disrupting their interaction with acetylated histone tails. Proper preparation of

SGC-iMLLT stock solutions is critical for accurate and reproducible experimental results.

Physicochemical and Solubility Data
SGC-iMLLT is supplied as a crystalline solid.[1] The following table summarizes its key

properties and solubility.
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Property Value Source

Molecular Weight 388.5 g/mol [1]

Appearance Crystalline solid [1]

Purity ≥98% [1]

Primary Solvent Dimethyl Sulfoxide (DMSO) [1][2][3][4][5][6]

Solubility in DMSO
Up to 83.33 mg/mL (214.51

mM)
[5][6]

Recommended Storage Conditions
Proper storage is crucial to maintain the stability and activity of SGC-iMLLT in both solid and

solution forms.

Form
Storage
Temperature

Stability Source

Solid (Powder) -20°C ≥ 4 years [1]

Stock Solution (in

DMSO)
-20°C or -80°C

Up to 1 year at -20°C,

Up to 2 years at -80°C
[7][8][9]

Note: To avoid degradation from repeated freeze-thaw cycles, it is highly recommended to

aliquot the stock solution into single-use volumes before storage.[9]

Standard Operating Procedure for Stock Solution
Preparation
This protocol details the preparation of a 10 mM SGC-iMLLT stock solution in DMSO.

4.1. Materials and Equipment

SGC-iMLLT powder

Anhydrous/molecular sieve-dried DMSO
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Sterile, RNase/DNase-free microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional, but recommended)[6]

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

4.2. Workflow for Stock Solution Preparation
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Caption: Workflow for preparing SGC-iMLLT stock solution.

4.3. Step-by-Step Protocol

Preparation: Before opening, allow the vial of SGC-iMLLT powder to equilibrate to room

temperature for at least 15-20 minutes to prevent condensation of atmospheric moisture.

Calculation: Determine the required mass of SGC-iMLLT and volume of DMSO for your

desired stock concentration.

Example for 1 mL of a 10 mM stock solution:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 388.5 g/mol * 1000 mg/g = 3.885 mg
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Weighing: On a calibrated analytical balance, carefully weigh out the calculated amount of

SGC-iMLLT powder and place it into a sterile microcentrifuge tube or vial.

Dissolution:

Add the calculated volume of anhydrous DMSO to the vial containing the SGC-iMLLT
powder.

Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved.

If dissolution is slow, sonication for 5-10 minutes can be beneficial.[6] Gentle warming

(e.g., in a 37°C water bath) can also aid dissolution, but do not overheat.[8]

Final Check: Visually inspect the solution to ensure it is clear and free of any particulate

matter.

Aliquoting and Storage:

To prevent repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C, protected from light.[7][9]

Safety and Handling Precautions
Always handle SGC-iMLLT and DMSO in a well-ventilated area, preferably a chemical fume

hood.

Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

Avoid inhalation of the powder and contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for complete safety information before handling.
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SGC-iMLLT Mechanism of Action
SGC-iMLLT functions by inhibiting the interaction between the YEATS domains of

MLLT1/MLLT3 and acetylated histone tails. This disruption prevents the recruitment of

transcription elongation machinery to specific gene loci, leading to a decrease in the

expression of oncogenes like MYC.
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Caption: Mechanism of action of SGC-iMLLT.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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